Cas no 164262-48-0 (1H-Pyrrole-2-carboxylicacid,1-(methoxymethyl)-4-nitro-(9CI))

• Product Name: 1H-Pyrrole-2-carboxylicacid,1-(methoxymethyl)-4-nitro-(9CI)
• CAS No: 164262-48-0
• MF: C₇H₈N₂O₅
• MW: 200.14882183075
• CID: 855769
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid,1-(methoxymethyl)-4-nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid,1-(methoxymethyl)-4-nitro-(9CI)

• Inchi： 1S/C7H8N2O5/c1-14-4-8-3-5(9(12)13)2-6(8)7(10)11/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： CGELDNYCVGODBW-UHFFFAOYSA-N
• SMILES： N1(COC)C=C([N+]([O-])=O)C=C1C(O)=O

Computed Properties

• Exact Mass: 200.04334
• Monoisotopic Mass: 200.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3A^2

Experimental Properties

• PSA: 94.6